(1-(3-Chlorophenyl)cyclobutyl)methanamine
Cat. No. B174368
M. Wt: 195.69 g/mol
InChI Key: BPNBKCHIRNFOFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04755594
Procedure details
(1-(3-Chlorophenyl)cyclobutyl)methylamine is prepared from (3-chlorophenyl)acetonitrile (3.79 g, 25 mmol) and 1,3-dibromopropane (7.57 g, 375 mmol) as described in Example 1 in 60% overall yield.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH2:8][C:9]#[N:10])[CH:5]=[CH:6][CH:7]=1.Br[CH2:12][CH2:13][CH2:14]Br>>[Cl:1][C:2]1[CH:3]=[C:4]([C:8]2([CH2:9][NH2:10])[CH2:14][CH2:13][CH2:12]2)[CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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Quantity
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3.79 g
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1)CC#N
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Name
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Quantity
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7.57 g
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Type
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reactant
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Smiles
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BrCCCBr
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=C(C=CC1)C1(CCC1)CN
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
